Methyl 5-Bromo-2-(di-Boc-amino)thiophene-3-carboxylate
Overview
Description
Methyl 5-Bromo-2-(di-Boc-amino)thiophene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a thiophene derivative that has a bromine atom and a di-Boc-amino group attached to it.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives, including Methyl 5-Bromo-2-(di-Boc-amino)thiophene-3-carboxylate, serve as a valuable class of biologically active compounds. Researchers have explored their potential as drug candidates due to their diverse pharmacological properties. For instance:
- Anticancer Properties : Some thiophene-based compounds exhibit anticancer effects . Further investigation could reveal whether this compound has similar potential.
- Anti-Inflammatory and Antimicrobial Effects : Thiophenes have demonstrated anti-inflammatory and antimicrobial activities, which could be relevant for drug development .
- Organic Semiconductors : Thiophene derivatives contribute to the advancement of organic semiconductors, essential for electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Material Science and Organic Electronics
Thiophenes play a crucial role in material science and organic electronics:
- Corrosion Inhibitors : Thiophene derivatives find use as corrosion inhibitors in industrial chemistry and material science .
- Organic Semiconductors : The π-conjugated structure of thiophenes makes them suitable for organic semiconductors, impacting electronic device performance .
Synthetic Chemistry and Heterocyclization
The synthesis of thiophene derivatives involves various methods, such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg reactions . These reactions lead to diverse functionalized thiophenes, which can be further explored for specific applications.
Functional Materials and Supramolecular Chemistry
Thiophenes can participate in supramolecular assemblies, self-assembly processes, and host–guest interactions. Researchers could explore the compound’s behavior in these contexts.
Mechanism of Action
Mode of Action
Thiophene derivatives are often used in suzuki–miyaura cross-coupling reactions , which involve the formation of new carbon-carbon bonds. This process involves the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by transmetalation with a nucleophilic organoboron reagent .
properties
IUPAC Name |
methyl 2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-bromothiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22BrNO6S/c1-15(2,3)23-13(20)18(14(21)24-16(4,5)6)11-9(12(19)22-7)8-10(17)25-11/h8H,1-7H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLTVNWZBFVNHMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C1=C(C=C(S1)Br)C(=O)OC)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22BrNO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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